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Compound of Interest

Compound Name: Phenylmethanesulfonyl chloride

Cat. No.: B156824 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Phenylmethanesulfonyl chloride (PMSC), also known as α-toluenesulfonyl chloride, is a

reactive organic compound widely utilized in biochemical and molecular biology research. Its

primary application is as an irreversible inhibitor of serine proteases, a class of enzymes that

play crucial roles in numerous physiological and pathological processes. This technical guide

provides a comprehensive overview of the chemical properties, mechanism of action,

experimental protocols, and safety considerations for Phenylmethanesulfonyl chloride. It is

designed to equip researchers, scientists, and drug development professionals with the

essential knowledge for its effective and safe use in the laboratory.

Chemical and Physical Properties
Phenylmethanesulfonyl chloride is a white to off-white crystalline solid.[1] It is characterized

by the presence of a reactive sulfonyl chloride group attached to a benzyl moiety. This structure

is fundamental to its function as a protease inhibitor.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b156824?utm_src=pdf-interest
https://www.benchchem.com/product/b156824?utm_src=pdf-body
https://www.benchchem.com/product/b156824?utm_src=pdf-body
https://www.benchchem.com/product/b156824?utm_src=pdf-body
https://www.watson-bio.com/phenylmethanesulfonyl-chloride-cas-1939-99-7/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

CAS Number 1939-99-7 [2][3][4][5]

Molecular Formula C₇H₇ClO₂S [2][3][4]

Molecular Weight 190.65 g/mol [2][3][4]

Appearance
White to off-white crystalline

solid
[1]

Melting Point 92-94 °C [2]

Boiling Point 120 °C at 10 mmHg [4]

Synonyms
α-Toluenesulfonyl chloride,

Benzylsulfonyl chloride
[1][2]

Mechanism of Action: Irreversible Serine Protease
Inhibition
The primary utility of Phenylmethanesulfonyl chloride in a research setting stems from its

ability to irreversibly inhibit serine proteases such as trypsin and chymotrypsin. The mechanism

of inhibition is analogous to that of the more commonly studied Phenylmethylsulfonyl fluoride

(PMSF).

Serine proteases are characterized by a catalytic triad in their active site, typically composed of

serine, histidine, and aspartate residues. The serine residue acts as a potent nucleophile.

PMSC, with its electrophilic sulfonyl group, serves as a target for this nucleophilic attack.

The inhibition process can be summarized in the following steps:

Binding to the Active Site: PMSC initially binds to the active site of the serine protease.

Nucleophilic Attack: The activated serine hydroxyl group in the catalytic triad attacks the

sulfur atom of the sulfonyl chloride.

Covalent Adduct Formation: This attack leads to the displacement of the chloride ion and the

formation of a stable, covalent sulfonyl-enzyme adduct.[6]
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Irreversible Inactivation: The formation of this covalent bond permanently modifies the active

site serine, rendering the enzyme catalytically inactive.

Caption: The mechanism of irreversible inhibition of a serine protease by

Phenylmethanesulfonyl chloride (PMSC).
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Experimental Protocols
Preparation of Stock Solution
Due to the reactivity and instability of Phenylmethanesulfonyl chloride in aqueous solutions,

it is crucial to prepare fresh stock solutions in an anhydrous organic solvent immediately before

use.

Materials:

Phenylmethanesulfonyl chloride (PMSC) powder
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Anhydrous isopropanol, ethanol, or dimethyl sulfoxide (DMSO)

Appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and

chemical-resistant gloves.

Procedure:

Safety Precautions: PMSC is a corrosive and toxic compound. All handling of the powder

and concentrated solutions should be performed in a chemical fume hood.

Weighing: Carefully weigh the desired amount of PMSC powder. For a 100 mM stock

solution, weigh 19.07 mg of PMSC.

Dissolving: Transfer the weighed PMSC to a sterile conical tube. Add 1 mL of anhydrous

solvent (e.g., isopropanol).

Mixing: Vortex the solution until the PMSC is completely dissolved. Gentle warming may be

applied if necessary.

Storage: The stock solution should be used immediately. If short-term storage is necessary, it

can be stored at -20°C in small, tightly sealed aliquots to minimize freeze-thaw cycles.

Use in Cell Lysis and Protein Extraction
PMSC is commonly added to lysis buffers to prevent proteolytic degradation of target proteins

by endogenous serine proteases released during cell disruption.

Materials:

Chilled lysis buffer (e.g., RIPA, NP-40 based buffers)

100 mM PMSC stock solution

Cell pellet or tissue sample

Procedure:
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Timing is Critical: Due to the short half-life of sulfonyl halides in aqueous buffers, add the

PMSC stock solution to the chilled lysis buffer immediately before lysing the cells or tissue.

Final Concentration: The recommended final working concentration of PMSC is typically

between 0.1 and 1 mM. To achieve a 1 mM final concentration, add 10 µL of a 100 mM stock

solution to every 1 mL of lysis buffer.

Lysis: Immediately proceed with your standard cell lysis or tissue homogenization protocol

on ice.

Downstream Processing: The presence of PMSC is generally compatible with most

downstream applications such as protein quantification assays (e.g., BCA, Bradford),

immunoprecipitation, and Western blotting.

Caption: A typical experimental workflow for protein extraction using PMSC.
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Protein Extraction Workflow with PMSC
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Stability and Reactivity
A critical aspect of working with Phenylmethanesulfonyl chloride is its limited stability in

aqueous solutions. The sulfonyl chloride group is susceptible to hydrolysis, which inactivates

the compound. This hydrolysis is pH-dependent, with the rate increasing at higher pH.

While specific kinetic data for the hydrolysis of PMSC is not readily available, data from its

close analog, Phenylmethylsulfonyl fluoride (PMSF), provides a useful reference. The half-life

of PMSF in aqueous solution at 25°C is approximately 110 minutes at pH 7.0, 55 minutes at pH

7.5, and 35 minutes at pH 8.0.[3][7] It is reasonable to assume that PMSC has a similar or

even shorter half-life due to the better leaving group nature of chloride compared to fluoride.

This underscores the importance of adding PMSC to buffers immediately before use.

Applications in Research and Drug Development
The primary application of Phenylmethanesulfonyl chloride is in the preservation of protein

integrity during experimental procedures. By inhibiting serine proteases, PMSC is invaluable in:

Protein Purification: Preventing the degradation of the target protein by endogenous

proteases.

Enzyme Assays: Ensuring that the activity of the enzyme of interest is not affected by

contaminating proteases.

Immunoprecipitation and Western Blotting: Maintaining the integrity of protein antigens and

targets.

Cell Signaling Studies: In the study of signaling pathways, such as the MAPK and NF-κB

pathways, it is crucial to preserve the phosphorylation state and abundance of signaling

proteins. PMSC is often included in lysis buffers to prevent the degradation of kinases,

phosphatases, and transcription factors, thereby allowing for accurate analysis of their

activation status.

While not a therapeutic agent itself, PMSC is a vital tool in the research and development of

drugs that target serine proteases, which are implicated in a wide range of diseases including

inflammation, cancer, and cardiovascular disorders.
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Safety and Handling
Phenylmethanesulfonyl chloride is a hazardous substance and must be handled with

appropriate safety precautions.

Hazard Description Precautionary Measures

Corrosive
Causes severe skin burns and

eye damage.

Wear protective gloves,

clothing, eye, and face

protection.

Toxicity
Harmful if swallowed or

inhaled.

Work in a well-ventilated area,

preferably a chemical fume

hood. Avoid breathing dust.

Reactivity
Reacts with water, releasing

toxic gas.

Store in a dry, cool, and well-

ventilated place. Keep away

from moisture.

First Aid Measures:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Get medical attention immediately.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get medical attention immediately.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk

or water. Never give anything by mouth to an unconscious person. Get medical attention

immediately.

Conclusion
Phenylmethanesulfonyl chloride is an essential tool for researchers and scientists in the

fields of biochemistry, molecular biology, and drug development. Its ability to irreversibly inhibit
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serine proteases is critical for preserving the integrity of proteins in a wide array of experimental

contexts. A thorough understanding of its properties, mechanism of action, and proper handling

procedures, particularly its instability in aqueous solutions, is paramount for its effective and

safe utilization in the laboratory. This guide provides the foundational knowledge to enable

researchers to confidently and responsibly incorporate Phenylmethanesulfonyl chloride into

their experimental workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b156824?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

